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Compound of Interest

Riboflavin-5-Phosphate-
13C4,15N2-1

Cat. No.: B12419988

Compound Name:

Essential Safety and Handling Guide for
Riboflavin-5-Phosphate-*3Ca4,*>N2-1

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Riboflavin-5-Phosphate-13C4,1°N2-1. Adherence to
these procedures is essential for ensuring laboratory safety and maintaining product integrity.

Personal Protective Equipment (PPE)

When handling Riboflavin-5-Phosphate-13C4,2>N2-1, a substance that is a stable isotope-
labeled form of Riboflavin-5-Phosphate, standard laboratory precautions for handling non-
hazardous chemicals should be followed. The minimum required PPE includes:

o Lab Coat: A full-length laboratory coat must be worn to protect against potential splashes.[1]
Ensure the coat is kept buttoned.[1]

» Gloves: Disposable nitrile or latex gloves are required to prevent skin contact.[2][3] Gloves
should be inspected before use and changed frequently, especially if they become
contaminated.[1]

o Eye Protection: Safety glasses with side shields or chemical safety goggles are mandatory to
protect the eyes from dust particles or splashes.[2][4][5]
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For tasks with a higher risk of generating dust or aerosols, additional PPE may be necessary,
such as a face shield and respiratory protection.

Operational Plan: Step-by-Step Handling Procedure

o Preparation: Work in a well-ventilated area, preferably within a chemical fume hood, to
minimize inhalation exposure.[4][6] Ensure the work area is clean and uncluttered.

e Handling:

[¢]

Avoid generating dust when handling the solid material.[4][6]

o

Use dry, clean tools and procedures for weighing and transferring the substance.[4]

o

Do not eat, drink, or smoke in the handling area.[4]

o

Keep the container tightly sealed when not in use to protect it from environmental
extremes.[4]

o Spill Cleanup:
o In case of a spill, immediately clean the area.[4]

o For solid spills, sweep or vacuum up the material, avoiding dust generation, and place it in
a labeled, sealable container for disposal.[4][6]

o Do not use air hoses for cleaning.[4]

» Personal Hygiene: Always wash hands thoroughly with soap and water after handling the
compound.[4] Work clothes should be laundered separately.[4]

Disposal Plan

Riboflavin-5-Phosphate-13Ca4,2°N2-1 is not classified as a hazardous substance.[7] However, all
chemical waste should be disposed of responsibly.

e Unused Product: Dispose of surplus and non-recyclable solutions by offering them to a
licensed disposal company.[2]
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« Empty Containers: Empty containers should be disposed of in accordance with local
regulations.[6] Do not reuse empty containers.[6]

o Contaminated Materials: Any materials, such as gloves or paper towels, that come into
contact with the chemical should be placed in a sealed bag and disposed of as chemical

waste.
Quantitative Data Summary

Property Value

Molecular Formula C1113C4aH16N215N206P

CAS Number 1453471-52-7

Appearance Yellow to yellow-orange solid/powder
Recommended 2 - 8 °C, protect from light.[2]

Storage Temperature Some sources recommend freezer storage
(-20°C).[8]

- Stable under recommended storage conditions.
Stability

[719]

Experimental Workflow

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA14545&PLANT=d__ALF
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA14545&PLANT=d__ALF
https://www.cdhfinechemical.com/images/product/msds/136_1186348022_RIBOFLAVIN-5-MONOPHOSPHATESODIUMSALTCASNO-130-40-5MSDS.pdf
https://isotope.com/product/attachment/CNLM-8851-PK/SDS%20-%20CNLM-8851_V.3.0_US%20-%20English%20US.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1454518&productDescription=RIBOFLAVIN-5+-PHOSPHAT+SOD+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.haenseler.ch/userdata/custom_files/security_sheet/16180500_EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12419988?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Safety Operating Guide

Check Availability & Pricing

Preparation

Don Personal Protective Equipment
(Lab Coat, Gloves, Safety Glasses)

A4

Prepare Well-Ventilated Work Area
(e.g., Fume Hood)

Proceed to handling

Handling
v

Weigh and Transfer Compound
(Avoid Dust Generation)

A4

Perform Experimental Procedure

T
]
: Spill Occurs
|
|

Spill Response

Contain Spill

Y

Clean Spill Using Dry Methods

(Avoid Dust) Experiment complete

4

Dispose of Spill Waste in Labeled Container

|
Spill cleanet}t

Post—E#periment‘& Disposal

Clean Work Area

\ 4

Dispose of Waste in Labeled Containers
(Unused compound, contaminated materials)

Y

Dispose of Empty Containers

Y

Doff Personal Protective Equipment

\ 4

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of Riboflavin-5-Phosphate-13Ca,*>N2-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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